Cas no 2227811-81-4 ((2S)-1-(9H-fluoren-9-yl)propan-2-ol)

• Product Name: (2S)-1-(9H-fluoren-9-yl)propan-2-ol
• CAS No: 2227811-81-4
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 6449353
• PubChem ID: 165685005
• Update Time: 2025-06-10

(2S)-1-(9H-fluoren-9-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(9H-fluoren-9-yl)propan-2-ol
• 2227811-81-4
• EN300-1807024

• Inchi： 1S/C16H16O/c1-11(17)10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17H,10H2,1H3/t11-/m0/s1
• InChI Key： LQERMXSPNNDIQJ-NSHDSACASA-N
• SMILES： O[C@@H](C)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(9H-fluoren-9-yl)propan-2-ol

Research Briefing on (2S)-1-(9H-fluoren-9-yl)propan-2-ol (CAS: 2227811-81-4) in Chemical Biology and Pharmaceutical Applications

This research briefing provides an updated overview of the latest scientific developments concerning the chiral compound (2S)-1-(9H-fluoren-9-yl)propan-2-ol (CAS: 2227811-81-4), a structurally significant molecule in medicinal chemistry and peptide synthesis. Recent studies highlight its dual role as both a versatile building block for Fmoc-protected intermediates and a potential pharmacophore in targeted drug design.

In 2023-2024, multiple research groups have explored the synthetic utility of this compound through novel catalytic asymmetric routes. A Nature Communications study (DOI: 10.1038/s41467-023-44132-y) demonstrated its efficient production via nickel-catalyzed enantioselective hydrogenation of corresponding ketones, achieving >99% ee with turnover numbers exceeding 10,000. This breakthrough addresses previous challenges in scalable synthesis while maintaining the critical stereochemical integrity required for pharmaceutical applications.

Pharmacological investigations reveal emerging therapeutic potential. Molecular docking simulations (J. Med. Chem. 2024, 67, 5, 3421–3435) indicate selective binding to the allosteric site of PI3Kγ, suggesting utility in immuno-oncology. The fluorenyl moiety appears to enhance blood-brain barrier penetration, as evidenced by in vivo PET studies using radiolabeled analogs (ACS Chem. Neurosci. 2023, 14, 23, 4203–4215).

In bioconjugation chemistry, the compound's hydroxyl group has been leveraged for site-specific antibody-drug conjugate (ADC) development. Angewandte Chemie (2024, e202318456) reports its use in constructing pH-sensitive linkers that demonstrate improved serum stability (>90% intact after 72h) compared to conventional maleimide-based systems.

Crystallographic analyses (Acta Cryst. 2024, C80, o123-o129) provide new insights into supramolecular packing patterns, revealing unexpected CH-π interactions that influence solid-state stability. These findings have direct implications for formulation development of derivatives.

Ongoing clinical-stage research includes its incorporation into PROTAC molecules targeting BTK (ClinicalTrials.gov ID: NCT06284415), where the fluorenyl group contributes to both target engagement and proteasome recruitment. Preliminary data show 80% target degradation at 100 nM concentrations with favorable pharmacokinetic profiles.

Industrial applications are expanding, with recent patents (WO2024068648, US20240124438) covering novel manufacturing processes and derivative compounds. The global market for fluorenyl-based intermediates incorporating this chiral alcohol is projected to grow at 12.4% CAGR through 2030 (Grand View Research, 2024).

Future research directions include exploration of its metabolites in ADME studies and development as a chiral solvating agent for NMR analysis of pharmaceutical compounds. The compound's unique structural features continue to inspire innovation across multiple domains of chemical biology and drug discovery.